4-(tert-butyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C23H28N2O2/c1-5-14-25-20-12-11-19(15-17(20)8-13-21(25)26)24-22(27)16-6-9-18(10-7-16)23(2,3)4/h6-7,9-12,15H,5,8,13-14H2,1-4H3,(H,24,27)
• InChI Key: GKKNWEKZNFRFNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

4-(tert-butyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of tetrahydroquinolines and has been studied for its mechanism of action and biochemical effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Quinazoline Antifolates Inhibition : A study described the synthesis of oligo(gamma-glutamyl) conjugates of N10-propargyl-5,8-dideazafolic acid, using the tert-butyl group as a carboxyl protecting group to avoid gamma to alpha transpeptidation. This synthesis pathway highlights the compound's potential in inhibiting thymidylate synthase, indicating its relevance in medicinal chemistry for cancer research (Pawełczak et al., 1989).

• Regioselectivity of N-ethylation : Another study explored the regioselective ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, highlighting the importance of 4-oxoquinolines in medicinal chemistry for their antibacterial and antiviral activities. This research provides insights into the compound's synthetic versatility and its potential applications in developing new pharmacological agents (Batalha et al., 2019).

Biological Activities and Applications

• Antimalarial Candidate Selection : N-tert-Butyl isoquine (GSK369796) is a 4-aminoquinoline drug candidate developed for its excellent activity against Plasmodium falciparum. This molecule, rationally designed based on chemical and pharmacological considerations, highlights the potential of similar compounds in addressing global health challenges like malaria (O’Neill et al., 2009).

• Aerobic Oxidative Cyclization : A novel copper-catalyzed aerobic oxidative cyclization of benzamides via meta-selective C-H tert-alkylation was reported. This method facilitates the synthesis of 7-tert-alkylated isoquinolinediones, illustrating the compound's role in creating tertiary alkyl-aryl C(sp3)-C(sp2) bonds with positional selectivity, which could be significant in synthesizing bioactive molecules (Tang et al., 2016).